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For Researchers, Scientists, and Drug Development Professionals

Introduction
SNS-314 is a potent and selective pan-inhibitor of Aurora kinases A, B, and C, crucial

regulators of mitotic progression.[1][2] Overexpression of Aurora kinases is a common feature

in many human cancers, making them attractive targets for cancer therapy.[3] SNS-314 inhibits

these kinases, leading to a bypass of the mitotic spindle checkpoint, failure of cytokinesis, and

subsequent endoreduplication and apoptosis in proliferating cancer cells.[1] These application

notes provide detailed protocols for high-throughput screening (HTS) assays to identify and

characterize inhibitors of the Aurora kinase pathway, with a focus on the activity of SNS-314.

Mechanism of Action of SNS-314
SNS-314 exerts its anti-cancer effects by inhibiting the enzymatic activity of Aurora kinases A,

B, and C. These kinases play distinct but critical roles in cell division:

Aurora A: Regulates centrosome maturation and separation, and the formation of the mitotic

spindle.

Aurora B: A key component of the chromosomal passenger complex, it is essential for proper

chromosome condensation, kinetochore-microtubule attachments, and the spindle assembly

checkpoint.
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Aurora C: While less understood, its function is thought to overlap with Aurora B.

By inhibiting these kinases, SNS-314 disrupts the tightly regulated process of mitosis, leading

to mitotic catastrophe and cell death in rapidly dividing cancer cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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